Cas no 1804103-20-5 (2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole)

• Product Name: 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole
• CAS No: 1804103-20-5
• MF: C₉H₅BrIN₃
• MW: 361.964572668076
• CID: 4816266
• Update Time: 2025-07-02

2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole

• Inchi： 1S/C9H5BrIN3/c10-3-8-13-7-2-5(4-12)1-6(11)9(7)14-8/h1-2H,3H2,(H,13,14)
• InChI Key： JVDFJZODADJLOQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC2=C1N=C(CBr)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 2.4
• Topological Polar Surface Area: 52.5

Additional information on 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole

Recent Advances in the Study of 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole (CAS: 1804103-20-5)

The compound 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole (CAS: 1804103-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the versatility of 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole as a key intermediate in the synthesis of novel benzimidazole derivatives. The presence of bromomethyl, cyano, and iodo functional groups on the benzimidazole core allows for diverse chemical modifications, making it a valuable scaffold for the development of targeted therapeutics. Researchers have successfully employed this compound in the synthesis of kinase inhibitors and antimicrobial agents, demonstrating its broad utility in drug discovery.

One of the most promising applications of 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole is in the development of anticancer agents. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of benzimidazole-based compounds using this intermediate, which exhibited potent inhibitory activity against various cancer cell lines. The researchers attributed the observed activity to the compound's ability to interfere with key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer potential, 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole has also been explored as a precursor for the development of antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited significant activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. The researchers suggested that the presence of the iodo and cyano groups enhances the compound's ability to penetrate bacterial cell membranes and disrupt essential cellular processes.

The synthesis of 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole has been optimized in recent years to improve yield and purity. A novel synthetic route reported in Organic Process Research & Development utilized a one-pot reaction strategy, significantly reducing the number of steps and improving overall efficiency. This advancement is expected to facilitate the large-scale production of the compound for further research and development.

Despite these promising developments, challenges remain in the clinical translation of 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole derivatives. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation in the field of medicinal chemistry.

In conclusion, 2-Bromomethyl-5-cyano-7-iodo-1H-benzimidazole (CAS: 1804103-20-5) represents a valuable chemical entity with significant potential in drug discovery. Recent studies have expanded our understanding of its synthetic utility and biological activities, paving the way for the development of novel therapeutic agents. Future research should focus on addressing the current limitations and exploring new applications of this versatile compound in chemical biology and medicine.